3-(3,5-dimethylphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-(3,5-dimethylphenyl)-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C24H25N7O2/c1-17-12-18(2)14-20(13-17)31-23-22(26-27-31)24(33)30(16-25-23)15-21(32)29-10-8-28(9-11-29)19-6-4-3-5-7-19/h3-7,12-14,16H,8-11,15H2,1-2H3
• InChI Key: CGEFHRPYICYCLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3=C(C(=O)N(C=N3)CC(=O)N4CCN(CC4)C5=CC=CC=C5)N=N2)C
• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol
• CAS No.: 888423-00-5

Description

3-(3,5-dimethylphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C24H25N7O2 and its molecular weight is 443.511. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antihypertensive Applications

Compounds with structures similar to the one mentioned have been synthesized and tested for their antihypertensive activities. For example, Bayomi et al. (1999) synthesized a series of 1,2,4-triazolol[1,5-alpha]pyrimidines bearing different moieties, including morpholine, piperidine, or piperazine. Some of these compounds showed promising antihypertensive activity in vitro and in vivo, suggesting potential applications in the treatment of hypertension Bayomi et al., 1999.

Anticancer and Anti-inflammatory Applications

Rahmouni et al. (2016) developed novel pyrazolopyrimidines derivatives with anticancer and anti-5-lipoxygenase activities. This research indicates that derivatives of pyrazolopyrimidine, a core structure related to the compound , could serve as potential anticancer and anti-inflammatory agents Rahmouni et al., 2016.

Enzyme Inhibition

Compounds structurally related to the query have been explored for their enzyme inhibitory effects, particularly against enzymes like 15-lipoxygenase. Asghari et al. (2016) synthesized derivatives that showed potential as inhibitors, highlighting the compound's relevance in the study of enzyme regulation and its potential therapeutic applications Asghari et al., 2016.

Microbiological Activity

Further research into similar compounds has also explored their microbiological activity. Mohamed et al. (2017) synthesized new functionalized fused heterocycles with expected microbiological activity, providing insights into the compound's potential applications in combating microbial infections Mohamed et al., 2017.